Cas no 1805618-84-1 ([4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol)

• Product Name: [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol
• CAS No: 1805618-84-1
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4707055
• Update Time: 2025-10-31

[4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-5-(trifluoromethyl)benzyl alcohol
• [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol

• Inchi： 1S/C8H7ClF3NO/c9-6-2-7(13)5(8(10,11)12)1-4(6)3-14/h1-2,14H,3,13H2
• InChI Key： DEYSZEBJSBTBSM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(F)(F)F)=CC=1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 46.2

Additional information on [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol

[4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol (CAS No. 1805618-84-1)

[4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol (CAS No. 1805618-84-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a chloro substituent, along with an amino functional group, endows this molecule with a combination of properties that make it an attractive candidate for various biological studies.

The chemical structure of [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol is composed of a benzene ring substituted with an amino group at the 4-position, a chlorine atom at the 2-position, and a trifluoromethyl group at the 5-position. The methanol moiety attached to the benzene ring further enhances the compound's reactivity and solubility, making it suitable for a wide range of synthetic transformations and biological assays.

In recent years, the study of [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol has been driven by its potential as a lead compound in drug discovery. Research has shown that this molecule exhibits promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, the presence of the trifluoromethyl group has been shown to enhance the metabolic stability and bioavailability of the compound, which are crucial factors in drug development. This feature makes [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol an attractive scaffold for optimizing lead compounds in preclinical studies.

In addition to its therapeutic potential, [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol has also been explored for its use as a building block in organic synthesis. Its unique structure allows for the introduction of various functional groups through selective chemical reactions, enabling the synthesis of complex molecules with diverse biological activities. This versatility has made it a valuable reagent in both academic and industrial laboratories.

The synthesis of [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol typically involves multistep processes that include halogenation, fluorination, and reduction reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on a larger scale. These improvements have not only reduced production costs but also minimized environmental impact, making it more accessible for widespread use in research and development.

In conclusion, [4-Amino-2-chloro-5-(trifluoromethyl)phenyl]methanol (CAS No. 1805618-84-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an ideal candidate for developing novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the scientific community.